Cas no 847783-62-4 (3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid)

• Product Name: 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid
• CAS No: 847783-62-4
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 3108352
• PubChem ID: 4962625
• Update Time: 2025-06-15

3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-mercapto-5-(3-methylphenyl)-4H-1,2,4-triazol-4-yl]propanoic acid
• 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid

• Inchi： 1S/C12H13N3O2S/c1-8-3-2-4-9(7-8)11-13-14-12(18)15(11)6-5-10(16)17/h2-4,7H,5-6H2,1H3,(H,14,18)(H,16,17)
• InChI Key： IQNUGVDCCARERO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1CCC(=O)O

Additional information on 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid

Introduction to 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic Acid (CAS No. 847783-62-4)

3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic acid is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 847783-62-4, belongs to a class of heterocyclic derivatives that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a sulfanyl moiety and a triazole ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic acid consists of a propionic acid backbone linked to a triazole ring at the 4-position, which is further substituted with a sulfanyl group at the 5-position. The phenyl ring attached to the triazole ring is methylated at the 3-position, contributing to the compound's overall complexity and reactivity. This structural arrangement suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The triazole scaffold, in particular, has been extensively explored due to its presence in numerous bioactive molecules, including antifungal agents and anti-inflammatory drugs. The incorporation of a sulfanyl group into the triazole framework can enhance the compound's solubility and binding affinity to biological targets, which are critical factors in drug design.

One of the most compelling aspects of 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic acid is its potential as a lead compound for further derivatization. Researchers have been investigating analogs of this molecule to identify more potent and selective bioactive agents. The methylphenyl substituent on the triazole ring may serve as a key pharmacophore, interacting with specific amino acid residues in target proteins. This interaction could modulate enzyme activity or signal transduction pathways, leading to therapeutic effects.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These derivatives often exhibit enhanced bioavailability and metabolic stability compared to their non-sulfanyl counterparts. The sulfanyl group in 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic acid may contribute to its ability to cross cell membranes and interact with intracellular targets. This property is particularly valuable in designing drugs that need to reach specific cellular compartments within the body.

The synthesis of 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves the formation of the triazole ring followed by functionalization with the propionic acid side chain and the sulfanyl group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for preclinical testing.

Preclinical studies have begun to explore the biological activity of 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylpropanoic acid. Initial findings suggest that it may exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to interact with bacterial enzymes has been observed in preliminary assays, indicating potential applications in antimicrobial therapy. These results are encouraging and warrant further investigation into its therapeutic potential.

The development of new drugs is a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 3-3-(3-Methylphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-ylopropanoic acid offer hope for discovering novel treatments for various diseases. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the identification of promising candidates for further development.

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